Cas no 20616-93-7 (3-Heptanone, 5-methyl-, (5S)-)

• Product Name: 3-Heptanone, 5-methyl-, (5S)-
• CAS No: 20616-93-7
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 1395328
• PubChem ID: 1715061
• Update Time: 2025-04-20

3-Heptanone, 5-methyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 5-methyl-, (5S)-
• (5S)-5-methylheptan-3-one
• PSBKJPTZCVYXSD-ZETCQYMHSA-N
• Q27287000
• DTXSID00364932
• (5S)-5-Methylheptan-3 one
• 20616-93-7
• (+)-5-Methyl-3-heptanone
• SCHEMBL14400112
• UNII-Q4YD7AE57C
• 5-Methyl-3-heptanone, (+)-
• Q4YD7AE57C
• (S)-(+)-5-Methyl-3-heptanone

• Inchi： 1S/C8H16O/c1-4-7(3)6-8(9)5-2/h7H,4-6H2,1-3H3
• InChI Key： PSBKJPTZCVYXSD-UHFFFAOYSA-N
• SMILES： CCC(CC(CC)=O)C

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 86.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones